Cas no 1339468-50-6 (1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid)

1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid is a specialized organic compound featuring a pyrrolidine backbone substituted with a carboxylic acid group and a butan-2-yl carbamoylmethyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as an intermediate for bioactive molecules. The presence of both carboxamide and carboxylic acid functional groups enhances its versatility in forming peptide-like bonds or metal-chelating complexes. Its stereochemistry may also influence chiral synthesis applications. The compound's balanced polarity ensures moderate solubility in organic and aqueous media, facilitating its use in diverse reaction conditions. Careful handling is advised due to potential sensitivity to hydrolysis or thermal decomposition.
1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid structure
1339468-50-6 structure
Product Name:1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid
CAS No:1339468-50-6
MF:C11H20N2O3
MW:228.288103103638
CID:5057733
Update Time:2025-08-05

1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-{[(butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid
    • 1-[2-(butan-2-ylamino)-2-oxoethyl]pyrrolidine-3-carboxylic acid
    • 1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid
    • Inchi: 1S/C11H20N2O3/c1-3-8(2)12-10(14)7-13-5-4-9(6-13)11(15)16/h8-9H,3-7H2,1-2H3,(H,12,14)(H,15,16)
    • InChI Key: ZNPADFCQPHEKJA-UHFFFAOYSA-N
    • SMILES: OC(C1CCN(CC(NC(C)CC)=O)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 268
  • XLogP3: -1.7
  • Topological Polar Surface Area: 69.6

1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on 1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid (CAS No. 1339468-50-6)

In the realm of organic chemistry and pharmaceutical research, 1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid (CAS No. 1339468-50-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms or by its CAS number, is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle. Its molecular structure combines a carbamoyl group attached to a butan-2-yl chain, which is further linked to a pyrrolidine-3-carboxylic acid moiety. This configuration makes it a versatile intermediate in synthetic chemistry and drug discovery.

The growing interest in pyrrolidine derivatives stems from their widespread use in medicinal chemistry. Researchers are particularly intrigued by the compound's potential as a bioactive scaffold, which could be leveraged to develop novel therapeutics targeting neurological disorders, inflammation, or metabolic diseases. Recent studies have highlighted the importance of carboxylic acid-functionalized heterocycles in enhancing drug solubility and bioavailability, making 1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid a promising candidate for further investigation.

From a synthetic perspective, the compound's CAS No. 1339468-50-6 serves as a critical identifier for researchers and manufacturers. Its carbamoyl and pyrrolidine functionalities allow for diverse chemical modifications, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability aligns with current trends in fragment-based drug design and high-throughput screening, where small, modifiable molecules are highly valued.

Environmental and sustainability considerations also play a role in the compound's appeal. As the pharmaceutical industry shifts toward green chemistry principles, intermediates like 1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid are being evaluated for their synthetic efficiency and minimal ecological impact. Researchers are exploring catalytic methods and renewable feedstocks to produce such compounds, addressing the demand for sustainable chemical synthesis.

In addition to its pharmaceutical potential, this compound has applications in material science. The pyrrolidine-3-carboxylic acid moiety can act as a ligand for metal coordination, opening doors to catalysis and polymer chemistry. Its bifunctional nature (combining carbamoyl and carboxylic acid groups) allows for the development of novel polymers with tailored properties, such as biodegradability or self-healing capabilities.

For those searching for "pyrrolidine derivatives in drug discovery" or "CAS 1339468-50-6 applications," this compound represents a compelling case study. Its structural features align with modern drug design paradigms, such as molecular hybridization and privileged scaffolds. Furthermore, its compatibility with click chemistry and other modular synthetic approaches makes it a valuable tool for combinatorial chemistry.

Quality control and analytical characterization are critical for 1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid. Advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and consistency, particularly for research-scale and industrial applications. These methods are essential for meeting regulatory standards and maintaining reproducibility in scientific studies.

In summary, 1-{[(Butan-2-yl)carbamoyl]methyl}pyrrolidine-3-carboxylic acid (CAS No. 1339468-50-6) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from pharmaceuticals to materials—underscore its relevance in contemporary science. As interest grows in heterocyclic compounds and sustainable synthesis, this compound is poised to remain a focal point for future breakthroughs.

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